1-(2-Chloro-thiazol-5-yl)-ethylamine

• Molecular Formula: C5H7ClN2S
• Molecular Weight: 162.64 g/mol
• IUPAC Name: 1-(2-chloro-1,3-thiazol-5-yl)ethanamine
• InChI: InChI=1S/C5H7ClN2S/c1-3(7)4-2-8-5(6)9-4/h2-3H,7H2,1H3
• InChI Key: HTYCVTSICUIIBN-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CN=C(S1)Cl)N

Description

1-(2-Chloro-thiazol-5-yl)-ethylamine is a compound belonging to the thiazole family, which is characterized by a five-membered ring containing both sulfur and nitrogen atoms. Thiazole derivatives have gained significant attention due to their diverse biological activities and applications in various fields such as agrochemicals, pharmaceuticals, and industrial processes .

Preparation Methods

The synthesis of 1-(2-Chloro-thiazol-5-yl)-ethylamine typically involves the reaction of 2-chlorothiazole with ethylamine under specific conditions. One common method includes the use of microwave irradiation to facilitate the reaction, which is an eco-friendly and efficient approach . Industrial production methods may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity.

Chemical Reactions Analysis

1-(2-Chloro-thiazol-5-yl)-ethylamine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the chlorine atom, using reagents like sodium methoxide or potassium cyanide.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can produce various substituted thiazole derivatives.

Scientific Research Applications

1-(2-Chloro-thiazol-5-yl)-ethylamine has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex thiazole derivatives, which are valuable in the development of new materials and catalysts.

Biology: The compound is studied for its potential biological activities, including antimicrobial, antifungal, and anticancer properties.

Medicine: Thiazole derivatives, including this compound, are explored for their potential therapeutic applications, such as in the treatment of infections and cancer.

Industry: The compound is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 1-(2-Chloro-thiazol-5-yl)-ethylamine involves its interaction with specific molecular targets and pathways. For instance, its antimicrobial activity may be attributed to its ability to inhibit the synthesis of essential biomolecules in microorganisms. The compound’s anticancer properties could be related to its ability to induce apoptosis or inhibit cell proliferation by targeting specific signaling pathways .

Comparison with Similar Compounds

1-(2-Chloro-thiazol-5-yl)-ethylamine can be compared with other thiazole derivatives such as:

Sulfathiazole: An antimicrobial drug used to treat bacterial infections.

Ritonavir: An antiretroviral drug used in the treatment of HIV/AIDS.

Tiazofurin: An anticancer drug used in the treatment of certain types of cancer.

What sets this compound apart is its unique combination of a chloro group and an ethylamine moiety, which may confer distinct chemical and biological properties compared to other thiazole derivatives.